Cas no 174562-25-5 ( )

• Product Name: &nbsp
• CAS No: 174562-25-5
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 877854
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid,2-amino-4-methoxy-,methylester(9CI)
•  

• Inchi： 1S/C6H8N2O3S/c1-10-4-3(5(9)11-2)12-6(7)8-4/h1-2H3,(H2,7,8)
• InChI Key： ZTUUQIIWBVJNEW-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(OC)N=C1N

Computed Properties

• Exact Mass: 188.026
• Monoisotopic Mass: 188.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2